Cas no 439096-36-3 (methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate)

Methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate is a synthetic intermediate with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a benzoxazine core, which is known for its versatility in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the 3-chlorobenzoyl moiety enhances its reactivity, making it a valuable precursor for further derivatization. The ester functional group provides additional flexibility for chemical modifications. This compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular architecture makes it suitable for studies targeting novel therapeutic agents or crop protection chemicals.
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate structure
439096-36-3 structure
Product Name:methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
CAS No:439096-36-3
MF:
MW:
CID:4651478
Update Time:2025-06-22

methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate

methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00846425-1g
Methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 90%
1g
¥4193.0 2024-04-18
A2B Chem LLC
AI83485-1mg
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 >90%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI83485-5mg
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI83485-10mg
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI83485-500mg
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 >90%
500mg
$720.00 2024-04-20
A2B Chem LLC
AI83485-1g
methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
439096-36-3 >90%
1g
$1295.00 2024-04-20

Additional information on methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate

Methyl 2-[4-(3-Chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439096-36-3): An Overview

Methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439096-36-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The chemical structure of methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate is characterized by a benzoxazine ring system substituted with a 3-chlorobenzoyl group and an acetate ester moiety.

The synthesis of methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate typically involves a multi-step process that includes the formation of the benzoxazine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of its biological activity, methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate has shown promising results in various preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to have neuroprotective properties in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The mechanism of action of methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. Another potential mechanism is its interaction with specific receptors or enzymes that play a role in neuroprotection.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate has also been studied for its potential use as a research tool in understanding the biology of benzoxazines. Its unique chemical structure and biological activity make it a valuable compound for investigating the mechanisms underlying inflammation and neurodegeneration.

In conclusion, methyl 2-[4-(3-chlorobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate (CAS No. 439096-36-3) represents an exciting area of research in medicinal chemistry with potential applications in treating inflammatory and neurodegenerative diseases. Ongoing studies continue to unravel its mechanisms of action and explore its therapeutic potential.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk